1,3,6-Tri-O-galloyl-beta-D-glucose
1,3,6-Tri-O-galloyl-beta-D-glucose
Gallotannin is a class of hydrolysable tannins obtained by condensation of the carboxy group of gallic acid (and its polymeric derivatives) with the hydroxy groups of a monosaccharide (most commonly glucose). It derives from a gallic acid.
Brand Name:
Vulcanchem
CAS No.:
18483-17-5
VCID:
VC0106917
InChI:
InChI=1S/C27H24O18/c28-11-1-8(2-12(29)18(11)34)24(39)42-7-17-21(37)23(44-25(40)9-3-13(30)19(35)14(31)4-9)22(38)27(43-17)45-26(41)10-5-15(32)20(36)16(33)6-10/h1-6,17,21-23,27-38H,7H2
SMILES:
C1=C(C=C(C(=C1O)O)O)C(=O)OCC2C(C(C(C(O2)OC(=O)C3=CC(=C(C(=C3)O)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)O
Molecular Formula:
C27H24O18
Molecular Weight:
636.5 g/mol
1,3,6-Tri-O-galloyl-beta-D-glucose
CAS No.: 18483-17-5
Main Products
VCID: VC0106917
Molecular Formula: C27H24O18
Molecular Weight: 636.5 g/mol
| CAS No. | 18483-17-5 |
|---|---|
| Product Name | 1,3,6-Tri-O-galloyl-beta-D-glucose |
| Molecular Formula | C27H24O18 |
| Molecular Weight | 636.5 g/mol |
| IUPAC Name | [3,5-dihydroxy-4,6-bis[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C27H24O18/c28-11-1-8(2-12(29)18(11)34)24(39)42-7-17-21(37)23(44-25(40)9-3-13(30)19(35)14(31)4-9)22(38)27(43-17)45-26(41)10-5-15(32)20(36)16(33)6-10/h1-6,17,21-23,27-38H,7H2 |
| Standard InChIKey | RNKMOGIPOMVCHO-SJMVAQJGSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC(=O)C3=CC(=C(C(=C3)O)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)O |
| SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OCC2C(C(C(C(O2)OC(=O)C3=CC(=C(C(=C3)O)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)O |
| Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OCC2C(C(C(C(O2)OC(=O)C3=CC(=C(C(=C3)O)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)O |
| Description | Gallotannin is a class of hydrolysable tannins obtained by condensation of the carboxy group of gallic acid (and its polymeric derivatives) with the hydroxy groups of a monosaccharide (most commonly glucose). It derives from a gallic acid. |
| Synonyms | 1,3,6-tri-O-galloyl-beta-D-glucose 1,3,6-tri-O-galloylglucose |
| PubChem Compound | 250395 |
| Last Modified | Nov 11 2021 |
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